2-[bis(2-hydroxyethyl)amino]ethanol;[(1E,3E)-octadeca-1,3-dienyl] hydrogen sulfate

• CAS No.: 65151-90-8
• Molecular Formula: C24H49NO7S
• Molecular Weight: 495.7 g/mol
• IUPAC Name: 2-[bis(2-hydroxyethyl)amino]ethanol;[(1E,3E)-octadeca-1,3-dienyl] hydrogen sulfate
• InChI: InChI=1S/C18H34O4S.C6H15NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21;8-4-1-7(2-5-9)3-6-10/h15-18H,2-14H2,1H3,(H,19,20,21);8-10H,1-6H2/b16-15+,18-17+
• InChI Key: CZOQHQCSAZQQMT-DCPGAFKKSA-N
• Isomeric SMILES: CCCCCCCCCCCCCC/C=C/C=C/OS(=O)(=O)O.C(CO)N(CCO)CCO
• Canonical SMILES: CCCCCCCCCCCCCCC=CC=COS(=O)(=O)O.C(CO)N(CCO)CCO

Description

2-[bis(2-hydroxyethyl)amino]ethanol;[(1E,3E)-octadeca-1,3-dienyl] hydrogen sulfate is a complex organic compound with diverse applications in various fields. This compound is known for its unique chemical structure, which combines the properties of both an amino alcohol and a sulfate ester.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[bis(2-hydroxyethyl)amino]ethanol involves the reaction of ethylene oxide with ammonia, followed by the addition of ethylene oxide to the resulting product . The reaction conditions typically include a controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound often involves large-scale chemical reactors where the reactants are combined under specific conditions to maximize yield and purity. The process may include steps such as distillation and purification to remove any impurities and ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

2-[bis(2-hydroxyethyl)amino]ethanol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and alkylating agents (e.g., methyl iodide). The reaction conditions vary depending on the desired product but often include controlled temperature, pressure, and pH .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield aldehydes or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2-[bis(2-hydroxyethyl)amino]ethanol has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in the study of biochemical pathways and enzyme reactions.

Medicine: Investigated for its potential therapeutic effects and as a component in drug formulations.

Industry: Utilized in the production of polymers, surfactants, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[bis(2-hydroxyethyl)amino]ethanol involves its interaction with specific molecular targets and pathways. The compound can act as a nucleophile, participating in various chemical reactions by donating electrons to electrophilic centers. This property makes it useful in a wide range of chemical and biochemical processes .

Comparison with Similar Compounds

Similar Compounds

2-[bis(2-hydroxyethyl)amino]ethanol, [(1E,3E)-hexadeca-1,3-dienyl] hydrogen sulfate: Similar in structure but with a different alkyl chain length.

2-((2-[(2-Hydroxyethyl)amino]ethyl)amino)ethanol: Shares the amino alcohol structure but lacks the sulfate ester group.

Uniqueness

2-[bis(2-hydroxyethyl)amino]ethanol;[(1E,3E)-octadeca-1,3-dienyl] hydrogen sulfate is unique due to its combination of an amino alcohol and a sulfate ester, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable in various scientific and industrial applications .